Cas no 1247384-22-0 (4-(3,4-Dimethylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-Dimethylphenyl)pyrimidin-2-amine
• CAS No: 1247384-22-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD07381834
• CID: 4781437
• Update Time: 2026-02-27

4-(3,4-Dimethylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)pyrimidin-2-amine
• 4-(3,4-Dimethylphenyl)pyrimidin-2-amine

• MDL： MFCD07381834
• Inchi： 1S/C12H13N3/c1-8-3-4-10(7-9(8)2)11-5-6-14-12(13)15-11/h3-7H,1-2H3,(H2,13,14,15)
• InChI Key： LWBORFHJCDTQEO-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(3,4-Dimethylphenyl)pyrimidin-2-amine

Introduction to 4-(3,4-Dimethylphenyl)pyrimidin-2-amine (CAS No. 1247384-22-0)

4-(3,4-Dimethylphenyl)pyrimidin-2-amine, with the CAS number 1247384-22-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(3,4-Dimethylphenyl)pyrimidin-2-amine make it a promising candidate for various pharmacological studies.

The molecular structure of 4-(3,4-Dimethylphenyl)pyrimidin-2-amine consists of a pyrimidine ring substituted with a 3,4-dimethylphenyl group at the 4-position. The presence of the dimethylphenyl substituent imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the importance of such structural modifications in enhancing the potency and selectivity of pyrimidine-based compounds.

In the context of medicinal chemistry, 4-(3,4-Dimethylphenyl)pyrimidin-2-amine has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One area of particular interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in various cellular signaling pathways. This property makes it a valuable candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 4-(3,4-Dimethylphenyl)pyrimidin-2-amine has also been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism by which it exerts its antiviral effects is not yet fully understood but is believed to involve interference with viral replication processes or host cell interactions.

The pharmacokinetic profile of 4-(3,4-Dimethylphenyl)pyrimidin-2-amine is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it a suitable candidate for further preclinical and clinical evaluation. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been noted in several studies, suggesting its potential utility in treating central nervous system (CNS) disorders.

In terms of safety and toxicity, preclinical studies have indicated that 4-(3,4-Dimethylphenyl)pyrimidin-2-amine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro and in vivo toxicology studies to evaluate potential adverse effects on various organ systems.

The development pipeline for 4-(3,4-Dimethylphenyl)pyrimidin-2-amine is currently at an early stage, with ongoing preclinical studies aimed at optimizing its pharmacological properties and identifying potential drug candidates. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore the full therapeutic potential of this compound. These efforts include high-throughput screening (HTS) campaigns to identify structurally similar analogs with enhanced activity and reduced toxicity.

In conclusion, 4-(3,4-Dimethylphenyl)pyrimidin-2-amine (CAS No. 1247384-22-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential for addressing unmet medical needs in various disease areas.